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Compound of Interest

Compound Name: Julolidine hydrobromide

CAS No.: 83646-41-7

Cat. No.: B1590690 Get Quote

Executive Summary & Core Properties
Julolidine hydrobromide (CAS: 83646-41-7) is the hydrobromide salt of julolidine, a rigidized

aniline derivative.[1][2] It is widely used as a precursor for fluorescent dyes (e.g., julolidine-

based molecular rotors) and in organic synthesis. While the hydrobromide salt offers improved

stability over the free base, it presents specific challenges regarding hygroscopicity, oxidation,

and pH-dependent solubility.

Quick Reference Data:

Property Specification Critical Note

Molecular Formula C₁₂H₁₅N[2][3] · HBr
Salt form prevents rapid
oxidation compared to free
base.

Molecular Weight 254.17 g/mol

Use this MW for molarity

calculations, not the free base

MW (173.26).

Appearance
White to off-white/beige

powder

Pink/Red discoloration

indicates oxidation.

Solubility DMSO, Ethanol, Methanol
Water solubility is pH-

dependent (See Section 3).
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| Storage Class | 6.1A (Toxic, Combustible) | Store at 2-8°C (Refrigerate) or -20°C for long

term. |

Storage & Handling Protocols
The stability of Julolidine hydrobromide is compromised by three primary vectors: Moisture,

Oxidation, and Heat.

The "Golden Rules" of Storage
Temperature Control: Long-term storage at -20°C is optimal to retard oxidation. For active

use (weekly), 2-8°C is acceptable.

Desiccation is Mandatory: The HBr salt is hygroscopic. Moisture absorption leads to

hydrolysis risks and inaccurate weighing. Store vials inside a secondary container with active

desiccant (e.g., silica gel or Drierite™).

Inert Atmosphere: Once opened, flush the headspace of the vial with Argon or Nitrogen

before resealing. This prevents the "pinking" effect caused by atmospheric oxygen.

Decision Tree: Storage Troubleshooting
Use this logic flow to determine the status of your reagent.
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Inspect Julolidine HBr Vial
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Figure 1: Visual inspection logic for determining reagent viability prior to experiment.

Troubleshooting Solubility & Solution Stability
Common User Issue:"I dissolved the powder in water/PBS, and it turned cloudy or

precipitated."

Root Cause Analysis: Julolidine is an aniline derivative with a pKa of approximately 5.0–6.5 [1].

In Acidic pH (< 5): The nitrogen is protonated (
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), making it a charged, water-soluble cation.

In Neutral/Basic pH (> 6): The molecule exists as the neutral free base (

). The free base is highly hydrophobic and insoluble in water.

The Trap: Dissolving Julolidine HBr (acidic salt) in a strong buffer like PBS (pH 7.4) instantly

neutralizes the HBr, generating the insoluble free base, which precipitates.

Solubility Protocol
Solvent Solubility Rating Application Notes

DMSO Excellent (>50 mM)

Recommended. Use for stock

solutions (store at -20°C).

Stable for 3-6 months.

Ethanol Good

Suitable for synthesis. Avoid

for long-term storage due to

evaporation.

Water pH Dependent

Soluble only if pH < 5. If

dissolving in water, do not

buffer to neutral immediately.

PBS (pH 7.4) Poor

Do not dissolve directly.

Dissolve in DMSO first, then

dilute (ensure final conc. is low

to prevent crash-out).

Workflow: Preparing a Stable Stock Solution

Weigh Julolidine HBr
(Use MW 254.17)
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Figure 2: Step-by-step workflow for preparing and validating stock solutions to avoid solubility

artifacts.
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Frequently Asked Questions (Technical)
Q1: My Julolidine HBr powder has turned a light pink color. Is it still usable?

A: The pink color indicates the formation of oxidation byproducts (often radical cations or

coupled products) [2].

For Synthesis: If the color is faint, recrystallization (ethanol/ether) can recover the pure

white solid.

For Fluorescence Assays:Discard it. Even trace oxidation impurities can quench

fluorescence or introduce background noise, invalidating quantum yield measurements.

Q2: Can I autoclave a solution of Julolidine HBr?

A:No. Julolidine derivatives are thermally sensitive and prone to oxidation. Autoclaving will

likely degrade the compound. Sterilize solutions by filtration through a 0.22 µm PTFE or

Nylon membrane (do not use cellulose acetate if using DMSO).

Q3: I need to use this in a cell culture assay at pH 7.4. How do I keep it in solution?

A: You must use a "Solvent Shift" method:

Make a concentrated stock (e.g., 10 mM) in DMSO.

Dilute this stock into your culture media immediately before use.

Keep the final DMSO concentration below 1% (v/v) to avoid cytotoxicity, while ensuring the

Julolidine concentration is below its solubility limit (typically < 50 µM in aqueous media).

Q4: Why does the MSDS say "Store Refrigerated" but you recommend -20°C?

A: MSDS recommendations often cover short-term shipping and general safety. For

experimental reproducibility over months, -20°C is superior because it halts the slow

oxidation kinetics that occur at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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